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Introduction
Extracellular signal-regulated kinase 2 (ERK2), a key component of the mitogen-activated

protein kinase (MAPK) signaling cascade, plays a crucial role in a multitude of cellular

processes within the central nervous system.[1][2] In neurons, the ERK pathway is integral to

synaptic plasticity, learning, and memory.[1][2][3] It transduces signals from cell surface

receptors to the nucleus, regulating gene expression and protein synthesis necessary for long-

term changes in synaptic strength, such as long-term potentiation (LTP).[2][4] Dysregulation of

the ERK signaling pathway has been implicated in various neurological and psychiatric

disorders, making its components, including ERK2, attractive targets for therapeutic

intervention.[1][5]

ERK2-IN-4 is a potent and selective inhibitor of ERK2.[6][7] While its application has been

primarily highlighted in the context of cancer research, its high selectivity for ERK2 presents a

valuable tool for dissecting the specific roles of this kinase in neurobiological processes.[2][6][7]

These application notes provide the available information on ERK2-IN-4 and a general protocol

for its use in neurobiology research, based on established methodologies for similar inhibitors.

ERK2-IN-4: Properties and Quantitative Data
Currently, published literature detailing the specific use of ERK2-IN-4 in neurobiological models

is limited. However, its biochemical and physical properties are available from suppliers.
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Researchers should note that the provided protocols are general and will require optimization

for specific experimental systems.

Property Value Reference

Target ERK2 [7]

Ki 0.006 µM (6 nM) [6][7]

Molecular Formula C22H17Cl2FN4O2 [7]

Molecular Weight 459.30 g/mol [7]

CAS Number 933786-58-4 [7]

Signaling Pathway
The ERK1/2 signaling cascade is a highly conserved pathway that translates extracellular cues

into cellular responses. The pathway is initiated by the activation of receptor tyrosine kinases

(RTKs) or G-protein coupled receptors (GPCRs), leading to the activation of the small GTPase

Ras. Ras then recruits and activates Raf kinases (A-Raf, B-Raf, C-Raf), which in turn

phosphorylate and activate MEK1 and MEK2. MEK1/2 are dual-specificity kinases that

phosphorylate ERK1 and ERK2 on threonine and tyrosine residues within the T-E-Y motif,

leading to their activation. Activated ERK can then phosphorylate a wide array of cytoplasmic

and nuclear substrates, including transcription factors, to regulate cellular processes. ERK2-IN-
4 selectively inhibits ERK2, thereby blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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